2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• IUPAC Name: 2-(3-methyltriazol-4-yl)benzaldehyde
• InChI: InChI=1S/C10H9N3O/c1-13-10(6-11-12-13)9-5-3-2-4-8(9)7-14/h2-7H,1H3
• InChI Key: AJXQGPDZMUFMPB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=N1)C2=CC=CC=C2C=O

Description

2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (CAS 1593770-45-6) is a valuable benzaldehyde derivative incorporating the 1,2,3-triazole heterocycle, making it a versatile building block in medicinal chemistry and drug discovery research. The compound has a molecular formula of C 10 H 9 N 3 O and a molecular weight of 187.20 g/mol . The 1,2,3-triazole ring is known for its high chemical stability, resistance to metabolic degradation, and ability to form hydrogen bonds, which can enhance solubility and binding to biological targets . This scaffold is particularly promising in the design and synthesis of novel anticancer agents. Research on structurally similar compounds, specifically benzaldehyde analogues bearing a 1,2,3-triazole moiety, has demonstrated significant in vitro anticancer activity against human lung cancer (A-549) and cervical cancer (HeLa) cell lines . These related compounds function as potent inhibitors of cancer cell growth, with mechanistic studies suggesting potential inhibition of kinases such as extracellular signal-regulated kinase 2 (ERK2) . As a key synthetic intermediate, 2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde can be utilized in click chemistry and other conjugation reactions to develop new small molecules for biological screening . This product is intended For Research Use Only and is not for diagnostic, therapeutic, or personal use.

Preparation Methods

Azide-Alkyne Cycloaddition to Form the 1,2,3-Triazole Core

The cornerstone reaction for synthesizing 1,2,3-triazole derivatives is the Huisgen 1,3-dipolar cycloaddition of azides and alkynes. The copper(I)-catalyzed variant (CuAAC) offers regioselective formation of 1,4-disubstituted triazoles under mild conditions.

Typical Procedure:

• React a 2-azidobenzaldehyde or an azide-functionalized benzaldehyde derivative with an alkyne bearing a methyl group or a precursor for methylation.
• Use copper sulfate pentahydrate and sodium ascorbate as catalytic system in a mixed solvent system such as tert-butanol/water.
• Stir at room temperature for several hours (e.g., 8 hours).
• Purify the product by column chromatography.

This method yields the 1,4-disubstituted triazole ring attached to the benzaldehyde moiety with high regioselectivity and good yields.

Methylation of the Triazole Nitrogen

The methyl group on the triazole nitrogen can be introduced either by:

• Using a methylated alkyne precursor in the cycloaddition step.
• Post-cycloaddition N-methylation of the triazole ring via alkylation with methyl iodide or methyl sulfate under basic conditions.

The former is preferred for regioselectivity and simplicity. For example, a propargyl methyl ether or propargyl methyl derivative can be used as the alkyne partner.

Synthesis of 2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde via Reductive Amination and Functional Group Transformations

In some synthetic routes, the triazole is first formed on a substituted benzyl precursor, which is then converted into the benzaldehyde functionality.

Example Sequence:

Step	Reaction	Conditions	Yield (%)	Notes
1	Alkylation of 2,4-dihydroxybenzaldehyde with propargyl bromide and cesium carbonate in dry DMF	75 °C, 3 h	~75	Formation of propargyl ether intermediate
2	CuAAC reaction with azidobenzonitrile and CuSO4/ascorbate	Room temp, 8 h	High	Formation of triazole ring
3	Reductive amination with substituted amines and sodium cyanoborohydride	Room temp, 8 h	Moderate to high	Introduction of side chains
4	Oxidation or hydrolysis to form aldehyde group if needed	Variable	Variable	Final functionalization

This approach allows for modular introduction of substituents and functional groups, facilitating the preparation of 2-(1-methyl-1H-1,2,3-triazol-5-yl)benzaldehyde derivatives.

Alternative Methods Using β-Carbonyl Phosphonates and Azides

Recent research has demonstrated the use of β-carbonyl phosphonates reacting with azides in the presence of cesium carbonate in dimethyl sulfoxide (DMSO) to form multisubstituted 1,2,3-triazoles under mild conditions. This method is regioselective and yields triazolyl products efficiently.

General Procedure:

• Mix β-carbonyl phosphonate with cesium carbonate in DMSO.
• Inject azide solution in DMSO.
• Stir until completion monitored by thin-layer chromatography.
• Extract and purify by column chromatography.

This method could be adapted for synthesizing 2-(1-methyl-1H-1,2,3-triazol-5-yl)benzaldehyde by choosing appropriate β-carbonyl phosphonate and azide precursors.

Metal-Free and Multi-Component Reactions

Other synthetic strategies include:

• Three-component reactions of alkynes, trimethylsilyl azide, and 1,3-diketones catalyzed by silver sulfate or copper catalysts, yielding N1-vinyl-1,2,3-triazoles with good functional group tolerance.
• Metal-free synthesis from hydrazones and amines under mild conditions, avoiding azides and metal catalysts, although less commonly applied for benzaldehyde-triazole derivatives.

Comparative Analysis of Preparation Methods

Method	Key Features	Advantages	Disadvantages	Typical Yield
CuAAC (Copper-catalyzed azide-alkyne cycloaddition)	High regioselectivity, mild conditions	High yield, well-established, broad substrate scope	Requires copper catalyst, possible metal contamination	70-90%
β-Carbonyl phosphonate + azide in DMSO with cesium carbonate	Mild, regioselective, efficient	Access to multisubstituted triazoles, good yields	Requires specific phosphonate substrates	75-85%
Three-component alkynes, TMSN3, 1,3-diketones with silver sulfate	Multi-component, high functional group tolerance	Simple operation, high yield	Requires silver catalyst, more complex substrates	~82%
Metal-free hydrazone-based synthesis	No metal catalyst or azide	Mild, environmentally friendly	Less common, limited substrate scope	Moderate to good

Spectroscopic and Purification Data

• Nuclear Magnetic Resonance (NMR): The triazole proton typically appears as a singlet in the 8.0–8.6 ppm range in ^1H NMR spectra. Methyl protons on the triazole nitrogen resonate around 2.2–2.5 ppm. Benzaldehyde proton appears as a singlet near 10 ppm.
• Mass Spectrometry (MS): Molecular ion peaks correspond to the expected molecular weight of the compound, confirming successful synthesis.
• Purification: Column chromatography using ethyl acetate/petroleum ether mixtures or methanol/dichloromethane gradients is standard to isolate pure compounds.

Chemical Reactions Analysis

Types of Reactions

2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde can undergo various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The triazole ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions on the triazole ring.

Major Products

Oxidation: 2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzoic acid.

Reduction: 2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzyl alcohol.

Substitution: Various substituted triazole derivatives depending on the nucleophile used.

Scientific Research Applications

2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of bioactive molecules, including potential anticancer and antimicrobial agents.

Materials Science: The compound can be used in the development of novel materials with specific electronic or photophysical properties.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: The compound can be used to study the interactions of triazole-containing molecules with biological targets.

Mechanism of Action

The mechanism of action of 2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde depends on its specific application. In medicinal chemistry, the compound may interact with biological targets such as enzymes or receptors, modulating their activity. The triazole ring can participate in hydrogen bonding and π-π interactions, which are crucial for binding to biological macromolecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s uniqueness lies in its substitution pattern and functional groups. Below is a detailed comparison with analogous compounds:

Positional Isomers

• 4-(1H-1,2,3-Triazol-5-yl)benzaldehyde (CAS 1022159-16-5)
  • Structure : Triazole ring at the para position of benzaldehyde.
  • Properties :
• Boiling point: 422.1±28.0 °C (predicted)
• Density: 1.320±0.06 g/cm³ (predicted)

• 2-(1H-1,2,3-Triazol-1-yl)benzoic Acid (CAS 41498-10-6)

  • Structure : Triazole at the ortho position of benzoic acid.
  • Key Difference : The carboxylic acid group introduces strong hydrogen-bonding capacity, contrasting with the aldehyde’s electrophilic character. This derivative is more polar (logP ~1.2 vs. ~2.0 for aldehyde analogs), influencing bioavailability .

Functional Group Variations

• 2-(1H-Imidazol-1-yl)-5-nitrobenzaldehyde

  • Structure : Imidazole ring with a nitro group at the para position of benzaldehyde.
  • Key Difference : The nitro group enhances electron-withdrawing effects, making the aldehyde more reactive in condensation reactions. Imidazole’s basicity (pKa ~6.9) contrasts with triazole’s weaker basicity (pKa ~1.3), altering pH-dependent behavior .
• 2-{4-[4-(1H-1,3-Benzodiazol-2-yl)phenoxymethyl]-1H-1,2,3-triazol-1-yl}-N-[2-(4-bromophenyl)-1,3-thiazol-5-yl]acetamide (9c) Structure: Hybrid of triazole, benzimidazole, and thiazole moieties. Key Difference: The acetamide and thiazole groups confer enhanced binding affinity in biological systems (e.g., enzyme inhibition), as demonstrated in molecular docking studies. Such complexity reduces synthetic accessibility compared to the simpler aldehyde .

Methylated vs. Non-Methylated Triazoles

• 5-Methyl-2-(1H-1,2,3-triazol-1-yl)benzoic Acid (CAS 216959-87-4) Structure: Methyl group on the triazole ring, benzoic acid core. Key Difference: Methylation increases lipophilicity (logP ~1.8 vs. ~1.2 for non-methylated analogs), improving membrane permeability. However, steric effects may hinder interactions in tight binding pockets .

Comparative Data Table

Compound Name	Core Structure	Substituent Position	Functional Group	Key Properties
2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde	Benzaldehyde	Ortho	Aldehyde	High electrophilicity, moderate logP
4-(1H-1,2,3-Triazol-5-yl)benzaldehyde	Benzaldehyde	Para	Aldehyde	Lower steric hindrance, pKa ~7.88
2-(1H-Imidazol-1-yl)-5-nitrobenzaldehyde	Benzaldehyde	Ortho (imidazole), Para (nitro)	Aldehyde, Nitro	Enhanced reactivity, biological applications
5-Methyl-2-(1H-1,2,3-triazol-1-yl)benzoic Acid	Benzoic Acid	Ortho	Carboxylic Acid	Increased lipophilicity, logP ~1.8

Biological Activity

2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde, a compound belonging to the triazole family, has garnered attention for its diverse biological activities. Triazoles are known for their ability to interact with various biological targets, making them significant in medicinal chemistry. This article reviews the biological activity of this specific compound, focusing on its antimicrobial, antiviral, and anticancer properties.

Chemical Structure and Properties

• Molecular Formula : C₁₀H₉N₃O
• Molecular Weight : 187.20 g/mol
• CAS Number : 1594621-15-4

Antimicrobial Activity

Research indicates that triazole derivatives exhibit substantial antimicrobial properties. For instance, studies have shown that compounds containing the triazole ring can inhibit the growth of various bacteria and fungi.

Compound	Target Microorganism	Inhibition Zone (mm)	Reference
2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde	E. coli	15
2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde	S. aureus	12

The mechanism of action is hypothesized to involve the inhibition of essential enzymes such as MurB in E. coli, which is crucial for bacterial cell wall synthesis .

Antiviral Activity

The antiviral potential of triazole derivatives has been explored in various studies. Notably, compounds similar to 2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde have shown efficacy against influenza viruses.

Case Study: Influenza Virus Inhibition

A study assessed the virucidal activity of triazole derivatives against influenza strains H1N1 and H3N2. The results indicated that certain derivatives could reduce viral infectivity significantly.

Compound	Virus Strain	Reduction in Infectivity (%)	Reference
Triazole Derivative A	H1N1	90%
Triazole Derivative B	H3N2	85%

These findings suggest that modifications in the triazole structure can enhance antiviral activity, highlighting the importance of structure-activity relationships in drug design.

Anticancer Activity

The anticancer properties of triazole derivatives have also been a focus of research. Various studies have demonstrated that these compounds can induce apoptosis in cancer cells.

Triazoles may affect different phases of the cell cycle and induce DNA fragmentation:

Cell Line	IC50 (µM)	Effect on Cell Cycle	Reference
HuT78 (T-cell lymphoma)	9.68	Increased subG0/G1 phase
THP-1 (monocytic leukemia)	7.31	Cell cycle arrest

The observed increase in cells arrested in subG0/G1 phase indicates a potential for these compounds to trigger apoptotic pathways .

Q & A

Q. What are the standard synthetic protocols for 2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde?

The synthesis typically involves multi-step reactions, starting with the formation of the triazole ring via copper-catalyzed azide-alkyne cycloaddition (CuAAC). For example, precursors like benzaldehyde derivatives and substituted triazoles are reacted under reflux in solvents such as ethanol or acetonitrile. Catalysts like Cu(I) or Cu(II) salts (e.g., CuSO₄·5H₂O) are used to accelerate the cycloaddition . Post-reaction purification via column chromatography or recrystallization ensures high purity, with yields often exceeding 70% under optimized conditions .

Q. How is the compound characterized post-synthesis?

Key characterization methods include:

• Spectroscopy : FT-IR for functional group identification (e.g., aldehyde C=O stretch at ~1700 cm⁻¹) and NMR (¹H/¹³C) to confirm regiochemistry and substitution patterns .
• Elemental Analysis : Comparison of calculated vs. experimental C/H/N percentages to validate purity .
• X-ray Crystallography : For definitive structural confirmation, as demonstrated for related triazole-benzaldehyde derivatives .

Q. What are the recommended storage conditions to maintain stability?

The compound should be stored in airtight containers under inert gas (e.g., argon) at −20°C to prevent oxidation of the aldehyde group. Desiccants like silica gel are recommended to avoid hydrolysis, particularly in humid environments .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and purity?

Critical factors include:

• Solvent Selection : Polar aprotic solvents (e.g., DMF) enhance reaction rates compared to ethanol .
• Catalyst Loading : Cu(I) catalysts (e.g., CuI) at 5 mol% improve cycloaddition efficiency .
• Temperature Control : Maintaining 60–80°C minimizes side reactions like aldehyde oxidation .
  Advanced monitoring tools like TLC (Chloroform:Methanol = 7:3) ensure real-time tracking of reaction progress .

Q. How can contradictions in spectral data (e.g., NMR shifts) be resolved?

Discrepancies between calculated and observed NMR peaks may arise from solvent effects or impurities. Strategies include:

• Deuteration Studies : Using deuterated solvents (e.g., DMSO-d₆) to eliminate solvent interference .
• 2D NMR Techniques : HSQC and HMBC to assign ambiguous proton-carbon correlations .
• Computational Validation : DFT calculations (e.g., B3LYP/6-31G*) to predict chemical shifts and compare with experimental data .

Q. What methodologies are suitable for evaluating biological activity?

• Molecular Docking : Use tools like AutoDock Vina to predict binding affinities with target enzymes (e.g., α-glucosidase), as shown for triazole derivatives .
• Enzyme Inhibition Assays : Measure IC₅₀ values via spectrophotometric methods (e.g., PNPG hydrolysis for α-glucosidase) .
• Cellular Uptake Studies : Fluorescent tagging (e.g., dansyl derivatives) to track intracellular localization .

Q. How can computational modeling enhance understanding of structure-activity relationships?

• DFT Calculations : Optimize geometry and calculate frontier molecular orbitals (HOMO/LUMO) to predict reactivity .
• Molecular Dynamics Simulations : Study interactions with lipid bilayers or protein targets under physiological conditions .
• Docking Studies : Correlate triazole substitution patterns (e.g., methyl vs. fluoro groups) with binding energies .

Q. What strategies address synthetic challenges in multi-step reactions?

• Intermediate Trapping : Use quenching agents (e.g., NH₄Cl) to stabilize reactive intermediates .
• Protection/Deprotection : Temporarily mask the aldehyde group with acetals during triazole formation .
• Parallel Synthesis : Screen multiple conditions (e.g., solvent/catalyst combinations) via high-throughput methods .

Data Contradiction Analysis

Q. How to resolve discrepancies in elemental analysis results?

Discrepancies >0.3% suggest impurities. Remedies include:

• Recrystallization : Purify using ethanol/water mixtures .
• Mass Spectrometry : Confirm molecular ion peaks (e.g., ESI-MS) to verify stoichiometry .
• Thermogravimetric Analysis (TGA) : Check for solvent residues or decomposition .